Journal Name:Virtual and Physical Prototyping
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Evaluating the saturation effect of vegetation indices in forests using 3D radiative transfer simulations and satellite observations
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-06-14 , DOI: 10.1016/j.rse.2023.113665
Vegetation indices (VIs) have been used extensively for qualitative and quantitative remote sensing monitoring of vegetation vigor and growth dynamics. However, the saturation phenomenon of VIs (i.e., insignificant change at moderate to high vegetation densities) poses a known limitation to their ability to characterize surface vegetation over the dense canopy. Although the mechanisms underlying saturation are relatively straightforward and several VIs have been proposed to mitigate the saturation effect, the assessment of the saturation effect of VIs remains insufficient. Notably, no unified metric has been proposed to quantify the VI saturation phenomenon, limiting VI selection in practical applications. In this study, we proposed two indicators to describe the saturation phenomenon and utilized a well-validated three-dimensional (3D) canopy radiative transfer (RT) model large-scale remote sensing data and image simulation framework (LESS) to simulate the bidirectional reflectance factor (BRF) of six forests scenes and assessed the variations in VIs in relation to leaf area index (LAI) values over different backgrounds, sun-sensor geometries, and spatial distribution types. The saturation characteristics of 36 VIs were evaluated in combination with simulation results and satellite observations from multiple sensors. The ranking of VI saturation from simulated and satellite results revealed a good agreement. Our results indicated that the simple ratio vegetation index (SR) performed best with the highest saturation point and can well characterize the surface vegetation condition until LAI reaches 4. Besides, we found that the saturation effect of VIs was influenced by soil brightness, sun-sensor geometry, and canopy structure. SR, modified simple ratio (MSR) and normalized green red difference index (NGRDI) were the most susceptible to these disturbing factors, although they had higher resistance to saturation. Modified triangular vegetation index 1 (MTVI1), modified non-linear vegetation index (MNLI), triangular greenness index (TGI), and triangular vegetation index (TriVI) performed well overall, combining the ability to resist saturation and disturbance factors. Appropriate application of VIs can help better understand vegetation responses to climate change and accurately assess ecosystem status. Our results contribute to the understanding of the VI saturation effect and provide a combined model and satellite data experimental workflow in appropriate VI selection to accurately characterize vegetation.
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A novel global snow depth retrieval method considering snow metamorphism and forest influence
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.rse.2023.113712
Accurate snow depth (SD) information at global scales is highly important for validation and calibration of hydrological model, snowmelt runoff prediction, and global water supplies estimation. Passive microwave remote sensing has been proven to be an efficient method to detect SD at regional or global scales. However, numerous heterogeneous snow property parameters and forest parameters affect the microwave radiation characteristics, which is a great challenge for SD retrieval. In this study, a novel SD retrieval algorithm that comprehensively considered the multiple sensitive factors was developed at global scales by coupling the Microwave Emission Model of Layered Snowpacks (MEMLS) model and machine learning (ML) technique. The exponential correlation length (Pec), snow density (ρ), and forest cover fraction (fforest) are three sensitive parameters for retrieving SD from passive microwave observations based on the extended Fourier amplitude sensitivity test (EFAST) algorithm. The key parameter Pec, which characterizes the snow microstructure information inside snowpacks, was optimized by minimizing the brightness temperature between satellite observations and microwave radiative transfer model simulations by integrating the MEMLS, forest impact, and atmospheric radiation attenuation. The random forest (RF) ML technique was used, and the optimal combination of independent variables was selected by correlation heatmap and importance ranking of variables. Six selected essential parameters, including Pec, vertical polarized brightness temperature differences between 18.7 and 36.5 GHz, ρ from ERA5, fforest, elevation, and longitude together with target SD output were used to train the RF model. Seventy percent of the entire data at meteorological stations were randomly chosen to train the RF model, and the remaining 30% were adopted as the validation data from 2013 to 2020 to ensure the mutual independence of training data and validation data. Compared with independent in situ measurements, the overall RMSE of SD is 13.6 cm, which was noticeably lower than those of the international SD remote sensing products and reanalysis datasets, including AMSR2 (36.2 cm), GlobSnow 3.0 (25.3 cm), ERA5 (38.2 cm), and ERA5-land (29.9 cm). The results demonstrated that the new proposed algorithm, by coupling the MEMLS model with the ML technique, could significantly enhance the overall performance in SD retrieval at global scales.
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S2MetNet: A novel dataset and deep learning benchmark for methane point source quantification using Sentinel-2 satellite imagery
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.rse.2023.113708
Methane, as a crucial greenhouse gas, plays a significant role in global warming, contributing to approximately one-quarter of the observed climate change since pre-industrial times. Consequently, the detection and quantification of major methane emitters are vital in addressing this issue effectively. Satellite sensors with shortwave infrared (SWIR) spectral bands provide valuable information for monitoring methane emissions. For example, Sentinel-2 multispectral data have the capability to detect methane plumes of large point sources. As such, a wide range of quantification approaches have been developed to quantify methane source rates based on this dataset. Most of the existing methods, however, require auxiliary data, such as wind speed, and have large uncertainties. In this study, we introduce a novel approach based on deep learning models to enhance the precision of methane quantification using Sentinel-2 data without the reliance on external data sources. To train the proposed deep learning model, a comprehensive benchmark dataset has been generated, using Sentinel-2 data. This dataset is created by integrating simulated plumes and background noise extracted from real Sentinel-2 images. This approach ensures the integration of realistic environmental conditions within the simulated data, enhancing the robustness and reliability of our proposed model. The generated benchmark dataset is utilized in different deep learning architectures, namely VGG-19, ResNet-50, Inception-v3, DenseNet-121, Swin-T, and EfficientNet-V2L, to estimate methane source rate. The performance of deep models has been evaluated in three learning strategies, namely from scratch, transfer-learning, and fine-tuning. The fine-tuned EfficientNet-V2L achieves the highest accuracy with root-mean-square error (RMSE), mean absolute percentage error (MAPE), and Pearson R of 2101 kg h−1, 10.05%, and 95.70%, respectively. More importantly, the proposed model demonstrates superior performance compared to conventional physical-based quantification methods (e.g., integrated mass enhancement) and recently developed deep learning model techniques (e.g., MethaNet). In particular, the proposed model exhibits an improvement of approximately 1287 kg h−1 in terms of RMSE, a 3.92% reduction in MAPE, and a 5.01% enhancement in R compared to the IME method. These results highlight the advancements achieved by the proposed approach in accurately quantifying methane emissions using Sentinel-2 imagery. The generated benchmark dataset and the developed deep learning model presented in this study serve as a fundamental resource and constructive framework for future research, promoting extensive implementation across various methane monitoring scenarios on different satellites and in distinct geographic regions, which delivering greater effectiveness to global methane emission monitoring initiatives.
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Mapping smallholder cashew plantations to inform sustainable tree crop expansion in Benin
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.rse.2023.113695
Cashews are grown by over 3 million smallholder farmers in >40 countries worldwide as a principal source of income. Expanding the area of cashew plantations and increasing productivity are critical to improving the livelihood of many smallholder communities. As the third largest cashew producer in Africa, Benin has nearly 200,000 smallholder cashew growers contributing 15% of the country's national export earnings. Expansion of the cashew industry is thus an essential economic driver and a governmental priority in Benin. However, a lack of information on where and how cashew trees grow across the country hinders decision-making that could support increased cashew production and poverty alleviation. By leveraging 2.4-m Planet Basemaps and 0.5-m aerial imagery, two newly developed deep learning algorithms, and large-scale ground truth datasets, we successfully produced the first-of-its-kind national map of cashew in Benin and characterized the expansion of cashew plantations between 2015 and 2021. In particular, we developed a SpatioTemporal Classification with Attention (STCA) model to map the distribution of cashew plantations with 2.4-m multi-temporal Planet Basemaps from 2019 to 2021, which can fully capture texture information from discriminative time steps during a growing season. The U-Net model was employed to map the distribution of cashew plantation with 0.5-m mono-temporal aerial imagery in 2015, which can achieve accurate and fast predictions even with limited training data. We further developed a Clustering Augmented Self-supervised Temporal Classification (CASTC) model to distinguish high-density versus low-density cashew plantations by automatic feature extraction and optimized clustering. Results show that the STCA model has an overall accuracy over 85% based on 1400 ground truth point samples from each year. The CASTC model achieved an overall accuracy of 76% based on 348 ground truth samples of planting density. We found that the cashew area in Benin has almost doubled to 519 ± 20 kha from 2015 to 2021 with 60% of new plantation development coming from cropland or fallow land, while encroachment of cashew plantations into protected areas has increased by 55%. Only about half of cashew plantations were high-density in 2021, suggesting high potential for intensification. Our study illustrates the power of combining high-resolution remote sensing imagery and state-of-the-art deep learning algorithms to better understand tree crops in the heterogeneous smallholder landscape, which can help efficiently allocate limited training and nursery resources for sustainable agricultural development.
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Generating high-resolution total canopy SIF emission from TROPOMI data: Algorithm and application
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.rse.2023.113699
Solar-induced chlorophyll fluorescence (SIF) is a rapidly advancing front in modeling global terrestrial gross primary production (GPP). Canopy total SIF emissions (SIFtotal) are mechanistically linked to the plant photosynthesis, and can be estimated from satellite observed SIF (SIFobs) through radiative transfer modeling. However, the current satellite SIFobs and thus SIFtotal are available only at coarse spatial resolutions from several kilometers to tens of kilometers, inhibiting the application at fine spatial scales. Here, we proposed an algorithm to generate both global high-resolution SIFtotal (HSIFtotal) and high-resolution SIFobs (HSIFobs) at 1 km from low-resolution SIFobs (LSIFobs) from the TROPOspheric Monitoring Instrument (TROPOMI), which has a spatial resolution at nadir of 3.5 km by 5.6–7 km. Our statistical method is based on the law of energy conservation and uses satellite derived fraction of absorbed photosynthetically active radiation, fluorescence efficiency, and the escape probability of fluorescence. We evaluated the accuracy of our HSIFtotal using the Orbiting Carbon Observatory-2 SIF (R2 = 0.78). We found that the spatial resolution had clear effects on the relationship between HSIFtotal and GPP. We also compared HSIFtotal to 8-day averaged tower GPP from 135 flux sites and found that they were better correlated when HSIFtotal was averaged over a 1-km radius around the tower than when averaged over a larger radius. Our study provided a unique high-resolution HSIFtotal product, which will advance the estimation of GPP by extrapolating site-level relationships to the global scale.
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First evaluation of fire severity retrieval from PRISMA hyperspectral data
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-06-12 , DOI: 10.1016/j.rse.2023.113670
The unprecedented availability of spaceborne hyperspectral data has great potential to provide fire severity estimates that align with post-fire management needs, overcoming complex logistics and data acquisition costs of airborne hyperspectral sensors, and the suboptimal sensitivity of broadband data to several post-fire ground components. We analyzed the feasibility of the PRISMA mission -one of the first spaceborne spectrometers operationally active- to assess fire severity by leveraging hyperspectral data dimensionality through the retrieval of sub-pixel components directly related to fire severity in the field. Multispectral data provided by Sentinel-2, commonly used in fire severity quantitative assessments, were used as a benchmark method. Multiple endmember spectral mixture analysis (MESMA) was used to retrieve fractional cover of char, photosynthetic vegetation (PV), as well as non-photosynthetic vegetation and soil (NPVS) from post-fire PRISMA Level 2D and Sentinel-2 Level 2A scenes in one of the largest wildfires ever recorded in the western Mediterranean Basin. Ground-truth data were obtained using the Composite Burn Index (CBI) to procure three field-measured severity metrics: vegetation, soil and site. The relationship between the CBI data on a continuum scale and the cover of char, PV and NPVS image fractions retrieved from PRISMA and Sentinel-2 was assessed through Random Forest regression (RFR). Likewise, Ordinal Forests (OF) algorithm was used to classify categorized CBI data (low, moderate and high fire severity). PRISMA-based RFR fire severity estimates at vegetation, soil and site levels (R2 = 0.64–0.79 and RMSE = 0.33–0.41) outperformed those of Sentinel-2 (R2 = 0.27–0.53 and RMSE = 0.54–0.60), and were in line with previous studies using airborne hyperspectral sensors at higher spatial resolution. Fire severity underestimation for high field CBI values was almost unnoticeable in the PRISMA estimates. Categorical fire severity, not currently estimated using hyperspectral data but with high interest in post-fire management, were accurately predicted by PRISMA-based OF classification, with consistent user's and producer's accuracy for each fire severity category. The high confusion between moderate and low/high fire severity categories, typical when unmixing broadband multispectral data, was overcome by the PRISMA-based classification scheme. Our results suggest that new spaceborne spectrometer missions can support reliable fire severity assessments equivalent to airborne spectrometers, but readily applicable to large-scale assessments of extreme wildfire events.
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BESSv2.0: A satellite-based and coupled-process model for quantifying long-term global land–atmosphere fluxes
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.rse.2023.113696
Recent remote-sensing-based global carbon, water and energy budgets over land still include considerable uncertainties. Most existing flux products of terrestrial carbon, water and energy components were developed individually, despite the inherently coupled processes among them. In this study, we present a new set of global daily surface downwelling shortwave radiation (SW), net radiation (Rnet), evapotranspiration (ET), gross primary productivity (GPP), terrestrial ecosystem respiration (TER) and net ecosystem exchange (NEE) datasets at 0.05° resolutions from 1982 to 2019, by improving a satellite-based and coupled-process model—the Breathing Earth System Simulator (BESS). The new version of BESS (v2.0) integrated a newly developed ecosystem respiration module, an optimality-based maximum carboxylation rate (Vcmax) model, and extended the temporal coverage of flux datasets from 1982 to 2019. We evaluated BESS products against the FLUXNET2015 dataset at the site scale, and against several remote sensing and/or machine learning products on a global scale. At the site scale, BESS products agreed well with FLUXNET measurements, capturing 84%, 53%, 65%, 51% and 31% of daily variation in Rnet, ET, GPP, TER and NEE, respectively. Interannual variation in BESS NEE showed relatively low consistency with the FLUXNET measurements, while the rest fluxes explained approximately half of the interannual variation. On a global scale, we found marked discrepancies in spatio-temporal patterns between BESS and several benchmark products. Over the period 1982–2019, BESSv2.0 estimated the mean annual global Rnet, ET, GPP, TER and NEE to be 340.97 ± 5.22 ZJ yr−1 (mean ± 1 SD), 67.67 ± 0.71 103 km3 yr−1, 125.74 ± 5.95 Pg C yr−1, 109.30 ± 3.16 Pg C yr−1, and − 16.28 ± 2.95 Pg C yr−1, respectively, with significant annual linear trends (P < 0.01) by −0.05 103 km3 yr−2 for ET, by 0.52 Pg C yr−2 for GPP, by 0.28 Pg C yr−2 for TER, and by −0.25 Pg C yr−2 for NEE. We further evaluated various coupled processes derived by BESS in terms of functional properties (i.e., Budyko relation, carbon-use efficiency, water-use efficiency, and light-use efficiency), which agreed well with FLUXNET observations, unlike the benchmark products. Overall, BESSv2.0 can serve as a set of reliable and independent products from other global satellite products, facilitating studies related to global carbon, water and energy budgets in a coupled and comprehensive manner.
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Quantifying uncertainty in land-use land-cover classification using conformal statistics
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-06-15 , DOI: 10.1016/j.rse.2023.113682
Land-use land-cover (LULC) change is one of the most important anthropogenic threats to biodiversity and ecosystems integrity. As a result, the systematic generation of annual regional, national, and global LULC map products derived from the classification of satellite imagery data have become critical inputs for multiple scientific disciplines. The importance of quantifying pixel-level uncertainty to improve the robustness of downstream analyses has long been acknowledged but this practice is still not widely adopted in the generation of these LULC products. The lack of uncertainty quantification is likely due to the fact that most approaches that have been put forward for this task are too computationally intensive for large-scale analysis (e.g., bootstrapping). In this article, we describe how conformal statistics can be used to quantify pixel-level uncertainty in a way that is not computationally intensive, is statistically rigorous despite relying on few assumptions, and can be used together with any classification algorithm that produces class probabilities. Our simulation results show how the size of the predictive sets created by conformal statistics can be used as an indicator of classification uncertainty at the pixel level. Our analysis based on data from the Brazilian Amazon reveals that both forest and water have high certainty whereas pasture and the “natural (other)” category have substantial uncertainty. This information can guide additional ground-truth data collection and the resulting raster combining the LULC classification with the uncertainty results can be used to communicate in a transparent way to downstream users which classified pixels have high or low uncertainty. Given the importance of systematic LULC maps and uncertainty quantification, we believe that this approach will find wide use in the remote sensing community.
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Estimation of fractal dimension of trees using LiDAR point data with sequential data decimation
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.rse.2023.113722
Fractal dimensions of trees provide key ecological information regarding tree and forest stand structure. Although LiDAR scanning has the potential to reduce the intensive labor required to estimate fractal dimensions with manual measurements, neither an accuracy assessment comparing with true dimensions nor a guide or method for accurately measuring the dimensions using LiDAR scanners has been presented. This study examined the accuracy of fractal dimensions estimated using terrestrial LiDAR scanning (TLS) and unmanned aerial LiDAR scanning (ULS) through computer simulations and developed an approach to reduce the estimation bias. The true fractal dimensions of digitized trees of red pine (Pinus densiflora), ubame oak (Quercus phillyreoides), and giant timber bamboo (Phyllostachys bambusoides) in 18 site scenarios were calculated by applying the box-counting method to the tree object data. The true fractal dimensions were compared with the estimated dimensions in four TLS and ULS scenarios. Furthermore, a method to reduce the estimation bias was developed by introducing sequential point decimation and modeling the acquisition rate decay, thereby extrapolating the number of voxels before decay. Simple box-counting on highly dense and precise TLS data collected from four positions could retrieve the true fractal dimensions for all 18 site scenarios. However, sparse and less accurate TLS underestimated fractal dimensions in 8 out of 18 cases, and ULS overestimated the dimensions in 29 of 36 cases. The change in the relationship between the number of voxels and mesh size on a log-log plot with sequential decimation could be used to judge whether a set of TLS data can retrieve accurate fractal dimensions by applying simple box-counting to the TLS data. The developed method improved the estimations of fractal dimensions for 30 of the 37 cases where the simple box-counting on the TLS and ULS data provided biased estimations. In contrast, the estimation bias increased in 27 of the 35 cases where the simple box-counting on the TLS and ULS data successfully retrieved the true fractal dimensions.
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Calibration of the SNPP and NOAA 20 VIIRS sensors for continuity of the MODIS climate data records
Virtual and Physical Prototyping ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.rse.2023.113717
Accurate long-term sensor calibration and periodic re-processing to ensure consistency and continuity of atmospheric, land and ocean geophysical retrievals from space within the mission period and across different missions is a major requirement of climate data records. In this work, we applied the Multi-Angle Implementation of Atmospheric Correction (MAIAC)-based vicarious calibration technique over Libya-4 desert site to perform calibration analysis of Visible Infrared Imaging Radiometer Suite (VIIRS) on Suomi National Polar-orbiting Partnership (SNPP) and NOAA-20 satellites. For both VIIRS sensors we characterized residual linear calibration trends and cross-calibrated both sensors to MODerate resolution Imaging Spectroradiometer (MODIS) Aqua regarded as a calibration standard. The relative spectral response (RSR) differences were accounted for using the German Aerospace Center (DLR) Earth Sensing Imaging Spectrometer (DESIS) hyperspectral surface reflectance data. Our results agree with independent vicarious calibration results of both the MODIS/VIIRS Characterization Support Team as well as the CERES Imager and Geostationary Calibration Group within estimated uncertainty of 1–2%. Analysis of MAIAC geophysical products with the new calibration shows a high level of agreement of MAIAC aerosol, surface reflectance and NDVI records between MODIS and VIIRS. Excluding high aerosol optical depth (AOD), all three sensors agree in AOD with mean difference (MD) less than 0.01 and residual mean squared difference rmsd ∼ 0.04. Spectral geometrically normalized surface reflectance agrees within rmsd of 0.003–0.005 in the visible and 0.01–0.012 at longer wavelengths. The residual surface reflectance differences are fully explained by differences in spectral filter functions. Finally, difference in NDVI is characterized by rmsd ∼ 0.02 and MD less than 0.003 for NDVI based on VIIRS imagery bands I1/I2 and less than 0.01 for NDVI based on VIIRS radiometric bands M5/M7. In practical sense, these numbers indicate consistency and continuity in MAIAC records ensuring the smooth transition from MODIS to VIIRS.
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